2-Bromo-4-formyl-6-methoxyphenyl 2-chlorobenzoate

• IUPAC Name: (2-bromo-4-formyl-6-methoxyphenyl) 2-chlorobenzoate
• InChI: InChI=1S/C15H10BrClO4/c1-20-13-7-9(8-18)6-11(16)14(13)21-15(19)10-4-2-3-5-12(10)17/h2-8H,1H3
• InChI Key: AKTLXFARNQTODS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)Br)OC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H10BrClO4
• Molecular Weight: 369.59 g/mol

Description

Molecular Structure Analysis

The molecular weight of “2-Bromo-4-formyl-6-methoxyphenyl 2-chlorobenzoate” is 369.6. The structure includes a bromine atom, a formyl group, a methoxy group, and a chlorobenzoate group attached to a phenyl ring.

Physical And Chemical Properties Analysis

“2-Bromo-4-formyl-6-methoxyphenyl 2-chlorobenzoate” is a solid at 20 degrees Celsius. It should be stored under inert gas as it is air sensitive.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Research has demonstrated the utility of bromo and formyl substituted compounds in organic synthesis, particularly in the context of rearrangements and the synthesis of complex molecules. For instance, the Wagner–Meerwein rearrangement of certain bromo-substituted compounds in formic acid has been studied, highlighting the potential for synthesizing derivatives with specific structural features (T. Hasegawa et al., 1993). Additionally, the synthesis of Dapagliflozin, an antidiabetic drug, utilized bromo-substituted benzoic acids, showcasing the relevance of such compounds in pharmaceutical synthesis (Jie Yafei, 2011).

Material Science

In material science, the functionalization and post-functionalization of polymers using bromo and formyl groups have been explored to modify the optical properties and enhance solid-state emission of poly(thiophene)s. This approach demonstrates the role of molecular control in tuning the properties of materials for potential application in optoelectronic devices (Yuning Li et al., 2002).

Liquid Crystalline Properties

Research into the liquid crystalline properties of compounds featuring bromo, formyl, and methoxy groups has revealed insights into the design and synthesis of mesogenic materials. Studies on the synthesis and characterisation of Schiff base-ester linkages involving 2, 6-disubstituted naphthalene ring systems have contributed to understanding how structural modifications impact mesomorphic behavior, offering avenues for developing new liquid crystal displays and other technologies (B.T. Thaker et al., 2012).

Safety and Hazards

This compound can cause skin irritation and serious eye irritation. Safety measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and getting medical advice/attention if skin or eye irritation persists.